2-(3-chlorophenyl)-3-methyl-4-(1-pyrrolidinylcarbonyl)quinoline

• IUPAC Name: [2-(3-chlorophenyl)-3-methylquinolin-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C21H19ClN2O/c1-14-19(21(25)24-11-4-5-12-24)17-9-2-3-10-18(17)23-20(14)15-7-6-8-16(22)13-15/h2-3,6-10,13H,4-5,11-12H2,1H3
• InChI Key: STDMJRXKJIJUFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N=C1C3=CC(=CC=C3)Cl)C(=O)N4CCCC4
• Molecular Formula: C21H19ClN2O
• Molecular Weight: 350.8 g/mol

Description

The compound “2-(3-chlorophenyl)-3-methyl-4-(1-pyrrolidinylcarbonyl)quinoline” is a complex organic molecule. It contains a quinoline ring, which is a heterocyclic aromatic organic compound with two fused rings (a benzene ring fused to a pyridine ring). This structure is present in many important biological compounds and pharmaceuticals. The compound also contains a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom. The presence of a chlorophenyl group indicates that there is a phenyl ring (a derivative of benzene) with a chlorine atom attached.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the quinoline and pyrrolidine rings, as well as the chlorophenyl group. The nitrogen atom in the pyrrolidine ring could act as a nucleophile in reactions, and the chlorine atom on the phenyl ring could be replaced in nucleophilic aromatic substitution reactions.

Future Directions

The study of new quinoline derivatives is an active area of research, due to the biological activity of many of these compounds. This compound, with its combination of a quinoline ring, a pyrrolidine ring, and a chlorophenyl group, could potentially have interesting biological activities that could be explored in future research.